Cas no 151-83-7 (methohexital)

methohexital structure
methohexital structure
Product Name:methohexital
CAS No:151-83-7
Molecular Formula:C14H18N2O3
Molecular Weight:262.30432
CID:36606
PubChem ID:9034

methohexital Properties

Names and Identifiers

    • methohexital
    • Brevital
    • Brietal
    • Methhexital
    • Methodrexitone
    • Methohexiton
    • methohexitone
    • 1-Methyl-5-(1-methylpent-2-ynyl)-5-prop-2-enyl-hexahydropyrimidine-2,4,6-trione
    • compound22451
    • Compound 25398
    • Methohexital solution
    • Compound 22451
    • N01AF01
    • METHOHEXITAL CIV [USP-RS]
    • CHEBI:102216
    • Metohexital
    • METHOHEXITAL (MART.)
    • 5-hex-3-yn-2-yl-1-methyl-5-prop-2-enyl-1,3-diazinane-2,4,6-trione
    • EINECS 205-798-6
    • Methohexital (Mixture of Diastereomers)
    • DB00474
    • Methohexitalum [INN-Latin]
    • DL-1-methyl-5-(1-methyl-2-pentynyl)-5-(2-propenyl)-2,4,6(1H,3H,5H)-pyrimidinetrione
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-methyl-5-(1-methyl-2-pentynyl)-5-(2-propenyl)-, (+-)-
    • 5-Allyl-1-methyl-5-(1-methyl-2-pentynyl)-2,4,6(1H,3H,5H)-pyrimidinetrione
    • .alpha.-DL-1-Methyl-5-allyl-5-(1'-methylpentyn-2-yl)barbituric acid
    • METHOHEXITAL [USP MONOGRAPH]
    • 5-allyl-5-(hex-3-yn-2-yl)-1-methylpyrimidine-2,4,6(1h,3h,5h)-trione
    • Barbituric acid, 5-allyl-1-methyl-5-(1-methyl-2-pentynyl)-
    • BM164664
    • 1-methyl-5-(1-methyl-2-pentynyl)-5-allyl-barbituric acid
    • Methohexital civ
    • Methohexital (USP:INN:BAN)
    • METHOHEXITAL [INN]
    • 151-83-7
    • DTXCID903287
    • Methohexital (USP/INN)
    • METHOHEXITAL [VANDF]
    • C07844
    • Barbituric acid, 5-allyl-1-methyl-5-(1-methyl-2-pentynyl)-, (.+/-.)-
    • Metoesital
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-methyl-5-(1-methyl-2-pentynyl)-5-(2-propenyl)-, (.+/-.)-
    • Metohexital [INN-Spanish]
    • DEA No. 2264
    • Q851813
    • 1-methyl-5-(1-methylpent-2-yn-1-yl)-5-(prop-2-en-1-yl)pyrimidine-2,4,6(1H,3H,5H)-trione
    • GTPL7233
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-methyl-5-(1-methyl-2-pentynyl)-5-(2-propenyl)-, (+/-)-
    • 5-Allyl-1-methyl-5-(1-methyl-pent-2-ynyl)-pyrimidine-2,4,6-trione
    • A809228
    • METHOHEXITAL [MI]
    • (+-)-5-Allyl-1-methyl-5-(1-methyl-2-pentynyl)barbituric acid
    • Methohexital [USP:INN:BAN]
    • Metoesital [DCIT]
    • Epitope ID:117125
    • 5-(hex-3-yn-2-yl)-6-hydroxy-3-methyl-5-(prop-2-en-1-yl)-2,3,4,5-tetrahydropyrimidine-2,4-dione
    • Enallynymalum
    • E5B8ND5IPE
    • 2,4(3H,5H)-Pyrimidinedione, 6-hydroxy-3-methyl-5-(1-methyl-2-pentyn-1-yl)-5-(2-propen-1-yl)-
    • Metohexital (INN-Spanish)
    • 5-(hex-3-yn-2-yl)-1-methyl-5-(prop-2-en-1-yl)-1,3-diazinane-2,4,6-trione
    • Methohexital 1.0 mg/ml in Methanol
    • Enallynymall
    • 5-Allyl-5-(3-hexyn-2-yl)-1-methylbarbituric acid
    • NS00006329
    • METHOHEXITAL [WHO-DD]
    • CHEMBL7413
    • alpha-DL-1-Methyl-5-allyl-5-(1'-methylpentyn-2-yl)barbituric acid
    • SCHEMBL80729
    • Methohexital (Mixture of Diastereomers) (1mg/ml in Acetonitrile)
    • 1-methyl-5-(1-methylpent-2-yn-1-yl)-5-prop-2-en-1-ylpyrimidine-2,4,6(1H,3H,5H)-trione
    • N05CA15
    • Methohexitalum
    • METHOHEXITAL (USP MONOGRAPH)
    • METHOHEXITAL CIV (USP-RS)
    • METHOHEXITAL [MART.]
    • 2,4,6(1H,3H,5H)-Pyrimidinetrione, 1-methyl-5-(1-methyl-2-pentynyl)-5-(2-propenyl)-
    • D04985
    • 18652-93-2
    • NZXKDOXHBHYTKP-UHFFFAOYSA-N
    • UNII-E5B8ND5IPE
    • (+/-)-5-allyl-1-methyl-5-(1-methyl-2-pentynyl)barbituric acid
    • Methohexitalum (INN-Latin)
    • DTXSID1023287
    • DB-043117
    • InChIKey: NZXKDOXHBHYTKP-UHFFFAOYSA-N
    • Inchi: 1S/C14H18N2O3/c1-5-7-8-10(3)14(9-6-2)11(17)15-13(19)16(4)12(14)18/h6,10H,2,5,9H2,1,3-4H3,(H,15,17,19)
    • SMILES: CCC#CC(C1(C(=O)NC(=O)N(C)C1=O)CC=C)C

Computed Properties

  • Exact Mass: 262.13200
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 3
  • Monoisotopic Mass: 262.131742
  • Heavy Atom Count: 19
  • Complexity: 497
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: nothing
  • Tautomer Count: 3
  • Surface Charge: 0
  • Topological Polar Surface Area: 66.5

Experimental Properties

  • LogP: 1.57330
  • PSA: 66.48000
  • Refractive Index: 1.504
  • Boiling Point: °Cat760mmHg
  • Vapor Pressure: 0.0±2.0 mmHg at 25°C
  • Flash Point: °C
  • FEMA: 2385
  • Density: 1.113

methohexital Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
1413000-500MG
Methohexital
151-83-7
500mg
¥4386.81 2024-12-23

methohexital Related Literature

Recommended suppliers
atkchemica
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
http://www.atkchemical.com/
atkchemica
Minglong (Xianning) Medicine Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.minglongchemistry.com
Minglong (Xianning) Medicine Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
https://www.jx-pharm.com/index.html
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Hebei Ganmiao New material Technology Co., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
http://www.hbganmiao.com/
Hebei Ganmiao New material Technology Co., LTD